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Introduction and Application Notes
Didecyldimethylammonium chloride (DDAC), a quaternary ammonium compound, is a potent

cationic surfactant widely utilized as a broad-spectrum biocide, antiseptic, and disinfectant.[1]

Its efficacy against bacteria, fungi, and some viruses makes it a valuable tool in pharmaceutical

research, drug development, and for disinfecting laboratory equipment and surfaces.[2] The

biocidal activity of DDAC is concentration-dependent; it can be bacteriostatic (inhibiting growth)

at lower concentrations and bactericidal (killing microorganisms) at higher concentrations.[3][4]

The primary mechanism of action involves the electrostatic interaction of the positively charged

DDAC molecule with the negatively charged components of microbial cell surfaces.[4] This

initial attraction is followed by the intercalation of its two long, hydrophobic decyl chains into the

lipid bilayer of the cell membrane. This process disrupts membrane integrity, leading to the

leakage of essential intracellular components and ultimately, cell death.[2][4][5]

The preparation of stable and effective DDAC solutions requires careful consideration of its

physicochemical properties, including its solubility, critical micelle concentration (CMC), and

stability under various conditions.

1.1 Clarification of "DTAC" vs. "DDAC"
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The acronym "DTAC" can be ambiguous, sometimes referring to Dodecyltrimethylammonium

chloride. This document specifically addresses Didecyldimethylammonium Chloride (DDAC),

which features two C10 alkyl chains and is a common active ingredient in disinfectants and

biocidal formulations.

1.2 Critical Micelle Concentration (CMC)

As a surfactant, DDAC molecules in an aqueous solution will self-assemble into spherical

structures called micelles above a specific concentration known as the Critical Micelle

Concentration (CMC).[6][7] Below the CMC, DDAC exists primarily as individual monomers.

The formation of micelles can affect the solution's properties and its interaction with biological

systems. The reported CMC for DDAC is approximately 0.98 mM.[6]

1.3 Factors Influencing Solution Stability

Solubility: DDAC has limited, but measurable, solubility in water.[8][9] However, sources also

describe it as easily soluble, which may be attributed to its tendency to form micelles,

enhancing its dispersion in aqueous solutions.[1][10] It exhibits better solubility in organic

solvents like ethanol and acetone.[8] For preparing aqueous stock solutions, gentle heating

may improve dissolution.[8]

pH: DDAC is hydrolytically stable across a wide pH range, typically between pH 5 and 9.[11]

[12] Its bactericidal properties are highly effective within a pH range of 6 to 9.[13]

Temperature: While stable at ambient temperatures, concentrated stock solutions are best

stored at -20°C to ensure long-term stability. DDAC begins to decompose at temperatures

above 180°C.[14]

Incompatibilities: DDAC is incompatible with strong oxidizing agents.[14]

Quantitative Data Summary
The following table summarizes key quantitative data for Didecyldimethylammonium Chloride

(DDAC).
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Property Value References

CAS Number 7173-51-5 [3][9]

Molecular Formula C₂₂H₄₈ClN [9]

Molecular Weight 362.08 g/mol [3][10]

Appearance
Colorless to pale yellow

liquid/solid
[1][8]

Water Solubility (20°C) 0.65 g/L (1.79 mM) [9]

Critical Micelle Conc. (CMC) ~0.98 mM (~0.355 g/L) [6]

Effective pH Range 6.0 - 9.0 [13]

Hydrolytic Stability Stable at pH 5, 7, and 9 [12][14]

Incompatibilities Strong oxidizing agents [14]

Experimental Protocols
Safety Precaution: DDAC is an irritant.[11] Always wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, when handling the solid

compound and its solutions.

Protocol 1: Preparation of a 100 mM Concentrated
Aqueous Stock Solution
This protocol describes the preparation of a 100 mM stock solution of DDAC in water.

Materials:

Didecyldimethylammonium chloride (DDAC) powder (MW: 362.08 g/mol )

High-purity, sterile distilled or deionized water

Sterile 50 mL conical tube or glass bottle

Calibrated analytical balance
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Magnetic stirrer and stir bar (optional)

Water bath (optional)

Sterile 0.22 µm syringe filter

Sterile syringes

Sterile microcentrifuge tubes or cryovials for aliquots

Methodology:

Calculate Required Mass: To make 50 mL of a 100 mM (0.1 mol/L) solution, calculate the

mass of DDAC needed: Mass = 0.1 mol/L * 0.050 L * 362.08 g/mol = 1.81 g

Weighing: Carefully weigh out 1.81 g of DDAC powder and transfer it to the 50 mL conical

tube.

Dissolution:

Add approximately 40 mL of sterile, high-purity water to the tube.

Secure the cap and mix by vortexing or using a magnetic stirrer until the powder is fully

dissolved.

Due to DDAC's limited water solubility, gentle warming in a water bath (e.g., 37-40°C) may

be required to facilitate dissolution.[8] Do not overheat.

Volume Adjustment: Once fully dissolved, add sterile water to bring the final volume to

exactly 50 mL. Mix thoroughly to ensure a homogenous solution.

Sterilization: To ensure the stock solution is sterile for use in biological experiments, filter it

through a 0.22 µm syringe filter into a new sterile container.

Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 1 mL) in sterile

cryovials.
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Label each aliquot clearly with the compound name, concentration (100 mM), and date of

preparation.

Store the aliquots at -20°C for long-term stability.

Protocol 2: Preparation of a Working Solution from
Stock
This protocol details the dilution of the 100 mM stock solution to a final working concentration

for an experiment.

Materials:

100 mM DDAC stock solution (from Protocol 1)

Sterile experimental solvent (e.g., cell culture medium, phosphate-buffered saline (PBS), or

other relevant buffer)

Sterile tubes for dilution

Methodology:

Thaw Stock Solution: Remove an aliquot of the 100 mM DDAC stock solution from the -20°C

freezer. Allow it to thaw completely at room temperature.

Calculate Dilution: Use the formula M₁V₁ = M₂V₂ to determine the volume of stock solution

needed.

Example: To prepare 10 mL of a 100 µM working solution:

M₁ = 100 mM = 100,000 µM

V₁ = ?

M₂ = 100 µM

V₂ = 10 mL
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V₁ = (100 µM * 10 mL) / 100,000 µM = 0.01 mL = 10 µL

Dilution:

In a sterile tube, add 9.99 mL of the desired sterile experimental solvent.

Add 10 µL of the 100 mM DDAC stock solution to the solvent.

Mixing: Cap the tube and mix thoroughly by vortexing or inverting several times to ensure the

working solution is homogenous.

Use: The working solution is now ready for immediate use in your experiment. It is best

practice to prepare working solutions fresh for each experiment.

Visualizations
The following diagrams illustrate key workflows and concepts related to the preparation and

use of DDAC solutions.
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Workflow for Preparing Stable DDAC Solution

Stock Solution Preparation

Storage & Use

1. Weigh DDAC Powder

2. Dissolve in Sterile Water
(Gentle warming may be applied)

3. Adjust to Final Volume

4. Sterile Filter (0.22 µm)

5. Aliquot into Sterile Vials

6. Store at -20°C

7. Thaw & Dilute to
Working Concentration

8. Use in Experiment

Click to download full resolution via product page

Caption: A step-by-step workflow for preparing and storing stable DDAC solutions.
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Factors Influencing DDAC Solution Stability

DDAC
Solution Stability

Temperature pH Solvent Incompatibilities

Store stock at -20°C
Decomposes >180°C

Stable from pH 5-9
Effective from pH 6-9

Limited water solubility
Soluble in ethanol, acetone

Avoid strong
oxidizing agents

Click to download full resolution via product page

Caption: Key environmental and chemical factors that affect DDAC solution stability.
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DDAC Mechanism of Action on a Bacterial Cell
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Caption: The biocidal mechanism of DDAC, leading to bacterial cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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